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Compound of Interest

Compound Name: ST362

Cat. No.: B13436914

{ Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

ST362, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Hazard Information

ST362 is a hazardous substance that requires careful handling and disposal. Based on

available safety data sheets (SDS), ST362, particularly in forms such as lead-based solder,

presents multiple health risks.

Summary of Hazards:

Hazard Classification

Hazard Statement

Skin Sensitizer (Category 1)

H317: May cause an allergic skin reaction.[1][2]

Toxic to Reproduction (Category 1A)

H360FD: May damage fertility. May damage the
unborn child.[1]

Effects on or via Lactation

H362: May cause harm to breast-fed children.[1]
[3]

Specific Target Organ Toxicity (Repeated
Exposure, Category 1)

H372: Causes damage to organs (Blood,
Kidney, Central Nervous system) through

prolonged or repeated exposure.[1]
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Immediate First Aid Measures:

If Inhaled: Move the person to fresh air. If symptoms persist, seek medical advice.

» In Case of Skin Contact: Immediately wash with plenty of soap and water.[2] If skin irritation
or a rash occurs, get medical advice/attention.[1][2] Contaminated work clothing should not
be allowed out of the workplace and must be washed before reuse.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical advice.

Personal Protective Equipment (PPE)

When handling ST362, especially during disposal procedures, all personnel must wear
appropriate personal protective equipment.

PPE Type Specifications

Chemical-resistant gloves (e.g., Nitrile,
Gloves

Neoprene).[4]
Eye Protection Safety glasses with side-shields or goggles.

Long-sleeved shirt, long pants, and a lab coat.

Body Protection
[4]

Avoid breathing fumes.[1] Use in a well-
Respiratory Protection ventilated area. If ventilation is inadequate, use

a suitable respirator.

Step-by-Step Disposal Protocol

The disposal of ST362 must be handled as hazardous waste. Do not dispose of ST362 in the
general trash or down the drain.[1][5]

Experimental Protocol for ST362 Waste Disposal:
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o Waste Segregation:
o Designate a specific, clearly labeled hazardous waste container for ST362 waste.

o Do not mix ST362 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Containerization:

o Use a chemically resistant, sealable container for all ST362 waste. The container must be
in good condition with no leaks or cracks.

o For solid waste (e.g., contaminated wipes, gloves, or plasticware), double-bag the items in
heavy-duty plastic bags before placing them in the designated solid waste container.

o For liquid waste, use a labeled, leak-proof container.

e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."

Include the full chemical name: "ST362 Waste."

[¢]

o

List all constituents and their approximate concentrations.

[e]

Indicate the specific hazards (e.g., "Toxic," "Reproductive Hazard").

o

Note the accumulation start date (the date the first piece of waste was placed in the
container).

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is under the control of the laboratory operator.

o The storage area should be secure, well-ventilated, and away from sources of ignition or
incompatible materials.
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o Ensure secondary containment is in place to capture any potential leaks or spills.

e Disposal Request:

o Once the waste container is full or has reached the storage time limit set by your institution
(typically 90-180 days), contact your EHS office to arrange for a pickup.

o Provide all necessary documentation as required by your institution for hazardous waste
disposal.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

o Evacuate: Immediately alert others in the area and evacuate if necessary.

o Control: If it is safe to do so, prevent the spill from spreading using absorbent materials.
» Personal Protection: Wear the appropriate PPE before attempting to clean up the spill.
¢ Cleanup:

o For solid spills, carefully scrape or sweep up the material and place it in the designated
hazardous waste container.[1][5]

o For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the
spill.[2] Place the absorbent material into the hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with soap and water.
e Report: Report the spill to your laboratory supervisor and EHS office.

Diagrams

ST362 Disposal Workflow
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Caption: Workflow for the proper disposal of ST362 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://grosvenor-group.com/downloads/SDS-MC116A-250GM.pdf
https://assets.ctfassets.net/ctspkgm1yw3s/DMSY-1685695220-131741/3be1f4c29ce4a2f305bba8168427342d/mastermatrix-362-sds-au.pdf
https://www.merckmillipore.com/Web-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=EMD_BIO-516354&DocumentType=MSD&DocumentId=516354_SDS_MT_EN.PDF&DocumentUID=10259968&Language=EN&Country=MT&Origin=SERP
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Addax_36.2_SL_NY_MSDS.pdf
https://docs.rs-online.com/60fc/0900766b80dd5152.pdf
https://www.benchchem.com/product/b13436914#st362-proper-disposal-procedures
https://www.benchchem.com/product/b13436914#st362-proper-disposal-procedures
https://www.benchchem.com/product/b13436914#st362-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13436914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

